Cas no 16674-04-7 (3-Chloro-2-methylpropanoic acid)
16674-04-7 structure
Product Name:3-Chloro-2-methylpropanoic acid
CAS No:16674-04-7
MF:C4H7ClO2
MW:122.550180673599
CID:148499
PubChem ID:161186
Update Time:2025-04-19
3-Chloro-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-2-methylpropanoic acid
- 3-chloro-2-methylpropionic acid
- Propanoic acid,3-chloro-2-methyl-
- 3-Cmpa
- AI3-24624
- DTXSID30937234
- Propanoic acid, 3-chloro-2-methyl-
- 3-chloro-2-methyl-propionic acid
- FT-0696312
- AKOS006240489
- 3-chloro-2-methylpropanoicacid
- SCHEMBL1132285
- 16674-04-7
- DA-09505
-
- Inchi: 1S/C4H7ClO2/c1-3(2-5)4(6)7/h3H,2H2,1H3,(H,6,7)
- InChI Key: AWSSTZZQBPIWKZ-UHFFFAOYSA-N
- SMILES: ClCC(C(=O)O)C
Computed Properties
- Exact Mass: 122.01351
- Monoisotopic Mass: 122.0134572g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 72.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.2046
- Boiling Point: 153.15°C (rough estimate)
- Refractive Index: 1.4310
- PSA: 37.3
3-Chloro-2-methylpropanoic acid Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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